Cas no 5851-47-8 (2-(pentan-3-yl)-1H-1,3-benzodiazole)

2-(pentan-3-yl)-1H-1,3-benzodiazole structure
5851-47-8 structure
Product Name:2-(pentan-3-yl)-1H-1,3-benzodiazole
CAS No:5851-47-8
MF:C12H16N2
MW:188.268842697144
MDL:MFCD04350273
CID:851620
PubChem ID:962419
Update Time:2025-04-19

2-(pentan-3-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(1-ethylpropyl)-(9CI)
    • 2-(3-Pentanyl)-1H-benzimidazole
    • 2-(pentan-3-yl)-1H-1,3-benzodiazole
    • HMS1788D22
    • F1670-0264
    • ALBB-028708
    • 2-(1-ethylpropyl)-1H-benzimidazole
    • Z50129879
    • EN300-36562
    • F16042
    • QLXNYVPEFIFJIA-UHFFFAOYSA-N
    • 2-(pentan-3-yl)-1H-benzimidazole
    • 1H-Benzimidazole, 2-(1-ethylpropyl)-
    • AS-47755
    • 2-(pentan-3-yl)-1H-benzo[d]imidazole
    • CS-0247405
    • STL481946
    • SCHEMBL3161814
    • MFCD04350273
    • 5851-47-8
    • AKOS000275097
    • 2-pentan-3-yl-1H-benzimidazole
    • MDL: MFCD04350273
    • Inchi: 1S/C12H16N2/c1-3-9(4-2)12-13-10-7-5-6-8-11(10)14-12/h5-9H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: QLXNYVPEFIFJIA-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1C(CC)CC

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 354.9±11.0 °C at 760 mmHg
  • Flash Point: 82.5±22.6 °C
  • PSA: 28.68

2-(pentan-3-yl)-1H-1,3-benzodiazole Security Information

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